(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C16H16N6O3S/c1-20-8-7-17-16(20)26(24,25)13-10-21(11-13)15(23)14-9-18-22(19-14)12-5-3-2-4-6-12/h2-9,13H,10-11H2,1H3
• InChI Key: JTUXDGFNRQKZPE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C16H16N6O3S
• Molecular Weight: 372.4 g/mol

Description

The compound contains several functional groups including an imidazole ring, a triazole ring, a sulfonyl group, and an azetidine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazole derivatives can be prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Imidazole, for instance, is a five-membered heterocyclic moiety that contains two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and interaction of its functional groups. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives exhibit antibacterial, antifungal, and antiviral properties. . These compounds could potentially serve as novel antimicrobial agents.

Anticancer Potential

• The combination of imidazole and triazole rings may lead to compounds with antitumor properties. .

Antidiabetic Compounds

• Imidazole derivatives have been studied for their potential in managing diabetes. .

Drug Development

• Imidazole serves as a crucial building block in drug discovery. . These efforts contribute to the development of new therapeutic agents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Imidazole derivatives are known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for this compound would depend on its specific applications. Given the wide range of activities exhibited by imidazole derivatives, there could be potential for further exploration in various fields.